Cas no 2172611-41-3 (5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid)

• Product Name: 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid
• CAS No: 2172611-41-3
• MF: C₂₆H₂₁ClN₂O₅
• MW: 476.908345937729
• CID: 6508458
• PubChem ID: 165606974
• Update Time: 2025-08-05

5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid
• 2172611-41-3
• 5-chloro-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]benzoic acid
• EN300-1480064

• Inchi： 1S/C26H21ClN2O5/c27-16-11-12-23(21(14-16)25(31)32)29-24(30)10-5-13-28-26(33)34-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-12,14,22H,13,15H2,(H,28,33)(H,29,30)(H,31,32)/b10-5+
• InChI Key： IRSBLZRZZYBQAE-BJMVGYQFSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.1138995g/mol
• Monoisotopic Mass: 476.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid

5-Chloro-2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2172611-41-3, known as 5-chloro-2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a chloro-substituted benzoic acid moiety and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its utility in advanced chemical modifications and bioconjugation strategies.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for use in the synthesis of complex peptides and proteins, which are critical components in modern drug discovery.

Moreover, the presence of the chloro group at the 5-position of the benzoic acid ring introduces unique electronic properties to the molecule. This substitution pattern can significantly influence the compound's reactivity, solubility, and bioavailability. Recent research has demonstrated that such substitutions can enhance the pharmacokinetic properties of drugs, making them more effective in treating various diseases.

The but-2-enamide moiety further adds to the complexity and functionality of this compound. This group can participate in various chemical reactions, including Michael additions and other conjugate additions, which are essential in organic synthesis. The combination of these functional groups makes this compound a versatile building block for constructing larger molecular frameworks.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a linker or spacer in bioconjugate chemistry has been explored in recent studies. For instance, researchers have utilized this compound to develop novel antibody-drug conjugates (ADCs), which are highly targeted therapies for cancer treatment. The Fmoc group's stability during conjugation processes ensures that these ADCs maintain their integrity until they reach their intended targets.

Additionally, the compound's structural features make it an attractive candidate for use in materials science. The Fmoc group's photolabile properties have been exploited in light-responsive materials, enabling controlled drug release and other stimuli-responsive applications. Recent advancements in this area have further expanded the potential uses of this compound in developing smart materials for biomedical applications.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the Fmoc derivative, followed by coupling reactions to introduce the chloro-substituted benzoic acid moiety. Recent optimizations in these synthetic protocols have led to improved yields and purities, making large-scale production more feasible.

In conclusion, 5-chloro-2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid (CAS No. 2172611-41-3) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug discovery, and materials science. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.